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Compound of Interest

Compound Name: 2,4-Dimethylsulfolane

Cat. No.: B094816

Essential Safety and Handling Guide for 2,4-
Dimethylsulfolane

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 2,4-Dimethylsulfolane in a laboratory setting. It is intended
for researchers, scientists, and drug development professionals to ensure safe and compliant
use of this compound.

Chemical Information:
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Property Value

Chemical Name 2,4-Dimethylsulfolane

2,4-Dimethyltetrahydrothiophene 1,1-dioxide,

Synonyms ) ) o
Tetrahydro-2,4-dimethylthiophene 1,1-dioxide[1]
CAS Number 1003-78-7[1]
Molecular Formula C6H1202S[1]
Molecular Weight 148.22 g/mol [1]
Colorless to yellow or clear light brown liquid[1]
Appearance
[2]
Boiling Point 280-281 °C (with some decomposition)[1]
Melting Point -3 °CJ[3]
Density 1.136 g/mL at 25 °C[3]
Flash Point 138-145 °CJ[2]
- Limited miscibility with water. Miscible with lower
Solubility

aromatic hydrocarbons.[1]

Hazard Identification and Personal Protective
Equipment (PPE)

2,4-Dimethylsulfolane is classified as toxic if swallowed, in contact with skin, or if inhaled.[2] It
may cause irritation to the eyes, skin, respiratory system, and digestive tract.[2] The
toxicological properties of this substance have not been fully investigated.[2] Therefore, strict
adherence to safety protocols is mandatory.

Recommended Personal Protective Equipment (PPE):
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PPE Category

Specification

Eye and Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[2] A face shield may be necessary for

splash hazards.

Skin Protection

Gloves: Wear appropriate protective gloves to
prevent skin exposure.[2] While specific
breakthrough times for 2,4-Dimethylsulfolane
are not available, Butyl or Nitrile rubber gloves
are recommended for handling similar organic
sulfoxides like DMSO. Always inspect gloves for
degradation and replace them immediately if
contamination is suspected. It is crucial to
consult the glove manufacturer's chemical

resistance guide.

Lab Coat/Clothing: Wear a fully buttoned lab
coat. For larger quantities or splash risks,
consider a chemical-resistant apron or suit.
Wear appropriate protective clothing to prevent

skin exposure.[2]

Respiratory Protection

Use only in a well-ventilated area, preferably
within a certified laboratory chemical fume hood.
If airborne concentrations are expected to
exceed exposure limits, or for spill cleanup, a
NIOSH-approved respirator with an organic
vapor (OV) cartridge is required.[4] Respirator
use must comply with OSHA's 29 CFR
1910.134.[2]

Operational Plan: Step-by-Step Handling Procedure

This workflow outlines the essential steps for safely handling 2,4-Dimethylsulfolane from

preparation to disposal.
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Caption: Workflow for Safe Handling of 2,4-Dimethylsulfolane.
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Experimental Protocols

General Handling and Dispensing Protocol:

Preparation: Before handling, ensure the Safety Data Sheet (SDS) has been reviewed and a
designated work area within a chemical fume hood is prepared. An appropriate spill kit
should be readily accessible.

Personal Protective Equipment (PPE): Don all required PPE as detailed in the table above.

Transport: When moving the chemical, use a sealed, properly labeled container within a
secondary, shatterproof container.

Dispensing: All dispensing and handling of 2,4-Dimethylsulfolane must occur within a
certified chemical fume hood to minimize inhalation exposure. Use caution to avoid
splashes.

Post-Handling: After use, tightly close the container and store it in a cool, dry, well-ventilated
area away from incompatible substances such as oxidizing agents.[2]

Decontamination: Decontaminate all surfaces and equipment that may have come into
contact with the chemical. Wash hands thoroughly after handling.[2]

First Aid Measures:
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical

attention.[2]

Skin Contact

Get medical aid. Flush skin with plenty of water
for at least 15 minutes while removing
contaminated clothing and shoes. Wash clothing

before reuse.[2]

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and drink

Ingestion ) ] ]
2-4 cupfuls of milk or water. Seek immediate
medical attention.[2]
Remove from exposure and move to fresh air
) immediately. If not breathing, give artificial
Inhalation

respiration. If breathing is difficult, give oxygen.

Seek medical attention.[2]

Disposal Plan

Waste Characterization and Segregation:

o All waste containing 2,4-Dimethylsulfolane must be treated as hazardous waste.

o Segregate waste streams to avoid mixing with incompatible materials.

o Collect waste in a dedicated, properly labeled, and sealed container. The label should

include "Hazardous Waste" and the chemical name.

Disposal Procedure:

e Liquid Waste: Collect all liquid waste containing 2,4-Dimethylsulfolane in a designated,

leak-proof container. Do not pour down the drain.
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Solid Waste: Contaminated solid waste, such as pipette tips, gloves, and absorbent
materials, should be collected in a separate, sealed hazardous waste container.

Empty Containers: "Empty" containers may retain chemical residue and should be treated as
hazardous waste. They should be triple-rinsed with a suitable solvent, and the rinsate
collected as hazardous waste.

Consult EHS: All hazardous waste must be disposed of through your institution's
Environmental Health and Safety (EHS) department. Follow their specific guidelines for
waste pickup and disposal. Chemical waste generators must adhere to US EPA guidelines
(40 CFR Parts 261.3) and consult state and local regulations.[2]

Spill Cleanup:

Small Spills: For small spills within a fume hood, absorb the spill with an inert material (e.qg.,
vermiculite, sand, or earth).[2] Collect the absorbent material in a sealed container for
hazardous waste disposal.

Large Spills: For large spills, evacuate the area and contact your institution's EHS or
emergency response team immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.mscdirect.com [cdn.mscdirect.com]
2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

3. Glove Selection Chart - Chemical Breakthrough Times | All Safety Products
[allsafetyproducts.com]

4. pksafety.com [pksafety.com]

To cite this document: BenchChem. [Personal protective equipment for handling 2,4-
Dimethylsulfolane]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://pim-resources.coleparmer.com/sds/00139.pdf
https://pim-resources.coleparmer.com/sds/00139.pdf
https://www.benchchem.com/product/b094816?utm_src=pdf-custom-synthesis
https://cdn.mscdirect.com/global/media/pdf/search/ansell/ansell-chemical-glove-resistance-guide.pdf
https://pim-resources.coleparmer.com/sds/00139.pdf
https://www.allsafetyproducts.com/asp-glove-selection-chart-chemical-break-through-times.html
https://www.allsafetyproducts.com/asp-glove-selection-chart-chemical-break-through-times.html
https://pksafety.com/blogs/pk-safety-blog/understanding-respirators-with-organic-vapor-cartridges-pk-safety
https://www.benchchem.com/product/b094816#personal-protective-equipment-for-handling-2-4-dimethylsulfolane
https://www.benchchem.com/product/b094816#personal-protective-equipment-for-handling-2-4-dimethylsulfolane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

[https://www.benchchem.com/product/b094816#personal-protective-equipment-for-handling-
2-4-dimethylsulfolane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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